N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide

• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C18H15N5OS/c1-11-5-4-6-12(9-11)19-15(24)10-25-18-21-17-16(22-23-18)13-7-2-3-8-14(13)20-17/h2-9H,10H2,1H3,(H,19,24)(H,20,21,23)
• InChI Key: RTPDVVROUMTCFO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2

Description

N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide, also known as MTI-101, is a novel compound with potential applications in cancer therapy.

Mechanism of Action

N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide exerts its anticancer effects through multiple mechanisms. One of the main mechanisms is the inhibition of tubulin polymerization, which disrupts the formation of microtubules and leads to cell cycle arrest and apoptosis. N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide also inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anticancer agent. In addition to its anticancer effects, N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide is its selectivity towards cancer cells, which reduces the risk of toxicity in normal cells. However, N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has a relatively short half-life and is rapidly metabolized in vivo, which may limit its effectiveness in clinical settings.

Future Directions

Future research on N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide should focus on optimizing its pharmacokinetic properties to improve its efficacy in vivo. Additionally, the potential of N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide as a combination therapy with other anticancer agents should be explored. Finally, the mechanism of action of N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide should be further elucidated to identify potential targets for drug development.

Synthesis Methods

N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide can be synthesized through a multistep process involving the reaction of 3-methylphenylhydrazine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form 3-methylphenyl-5,6-dicyano-1,4-benzoquinone hydrazone. This intermediate is then reacted with 3-mercaptoindole to form N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide.

Scientific Research Applications

N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has been extensively studied for its potential as an anticancer agent. In preclinical studies, N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(3-methylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.